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Compound of Interest

Compound Name: 2-(Isobutylamino)benzonitrile

CAS No.: 204078-86-4

Cat. No.: B1613153

Get Quote

Executive Summary & Compound Significance
2-(Isobutylamino)benzonitrile (CAS: 10326-27-9 / Analogous derivatives) represents a critical

scaffold in medicinal chemistry, serving as a primary intermediate for the synthesis of

quinazolines, acridines, and other nitrogen-containing heterocycles utilized in oncology and

anti-inflammatory therapeutics.[1]

This guide provides a rigorous framework for the characterization of this molecule. Unlike

simple aliphatic amines, the ortho-positioning of the nitrile (-CN) and isobutylamino (-NH-R)

groups creates specific electronic environments—most notably the "push-pull" conjugation and

potential intramolecular hydrogen bonding—that result in diagnostic spectral signatures.

Core Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1613153#bc-rfq
https://www.benchchem.com/product/b1613153/docs?utm_src=pdf-body#structural-elucidation-and-spectroscopic-profiling-of-2-isobutylamino-benzonitrile-1
https://www.rsc.org/suppdata/c8/nj/c8nj01934g/c8nj01934g1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

IUPAC Name 2-[(2-Methylpropyl)amino]benzonitrile

Molecular Formula

Molecular Weight 174.24 g/mol

Physical State Pale yellow oil or low-melting solid

Solubility

Soluble in

, DMSO, MeOH; Insoluble in

Synthesis & Characterization Workflow
To ensure spectral data integrity, one must first validate the source of the analyte.[1] The most

robust synthetic route involves Nucleophilic Aromatic Substitution (

) of 2-fluorobenzonitrile.
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Figure 1: Synthetic workflow and critical control points for generating analytically pure samples.

Infrared Spectroscopy (FT-IR)
Strategic Insight: The IR spectrum is the first line of defense in quality control. The key

diagnostic is the nitrile stretch. In ortho-amino benzonitriles, the conjugation between the lone
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pair of the amine nitrogen and the nitrile group often lowers the nitrile frequency slightly

compared to unsubstituted benzonitrile (

~2230 cm⁻¹).

Diagnostic Bands

Functional Group
Wavenumber (

, cm⁻¹)
Intensity

Mechanistic
Explanation

N-H Stretch 3340 – 3380 Medium, Sharp

Secondary amine

stretching.[1] May

show broadening if

intermolecular H-

bonding occurs.

C-H (Aromatic) 3030 – 3070 Weak C-H stretching

vibrations.[1]

C-H (Aliphatic) 2950 – 2970 Strong
C-H antisymmetric

stretch of the isobutyl

methyl groups.[1]

C≡N (Nitrile) 2210 – 2220 Strong, Sharp

Diagnostic peak.[1]

Lowered frequency

indicates conjugation

with the amino group.

C=C (Aromatic) 1580 – 1610 Variable

Ring breathing

modes; enhanced by

the polar amino

substituent.[1]

Nuclear Magnetic Resonance (NMR)
Strategic Insight: The 1H NMR spectrum will display a classic "Doublet-Septet-Doublet" pattern

for the isobutyl chain. The aromatic region will show a 4-proton pattern typical of ortho-

disubstituted benzenes (often appearing as 2 doublets and 2 triplets/multiplets).
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H NMR Data (400 MHz, )
Note: Chemical shifts (

) are reported in ppm relative to TMS.

Position (ppm) Multiplicity Integration

Assignment /
Coupling (

)

Ar-H (3) 6.65 – 6.75 Doublet (d) 1H

Ortho to amino

group; shielded

by electron

donation.[1]

Ar-H (5) 6.70 – 6.80 Triplet (t) 1H
Para to nitrile;

shielded.[1]

Ar-H (4) 7.30 – 7.40 Triplet (t) 1H Meta to nitrile.[1]

Ar-H (6) 7.45 – 7.55 Doublet (d) 1H

Ortho to nitrile;

deshielded by

anisotropy of CN.

[1]

N-H 4.50 – 5.00 Broad Singlet 1H

Exchangeable;

shift varies with

concentration/sol

vent.[1]

N-CH₂ 3.00 – 3.10 Triplet/DD 2H

Methylene

protons adjacent

to Nitrogen.

CH (Methine) 1.90 – 2.05 Multiplet (m) 1H
Methine of

isobutyl group.[1]

CH₃ (Methyl) 0.95 – 1.05 Doublet (d) 6H Hz.[1] Gem-

dimethyl groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.rsc.org/suppdata/c8/nj/c8nj01934g/c8nj01934g1.pdf
https://www.rsc.org/suppdata/c8/nj/c8nj01934g/c8nj01934g1.pdf
https://www.rsc.org/suppdata/c8/nj/c8nj01934g/c8nj01934g1.pdf
https://www.rsc.org/suppdata/c8/nj/c8nj01934g/c8nj01934g1.pdf
https://www.rsc.org/suppdata/c8/nj/c8nj01934g/c8nj01934g1.pdf
https://www.rsc.org/suppdata/c8/nj/c8nj01934g/c8nj01934g1.pdf
https://www.rsc.org/suppdata/c8/nj/c8nj01934g/c8nj01934g1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C NMR Data (100 MHz, )
Nitrile Carbon:

117.5 ppm (Characteristic weak intensity).[1]

Aromatic Quaternary C-N:

150.0 ppm (Deshielded by N).[1]

Aromatic Quaternary C-CN:

96.0 ppm (Shielded by ortho-resonance).[1]

Aliphatic Carbons:

51.5 (

), 28.0 (

), 20.5 (

).[1]

Mass Spectrometry (MS)
Strategic Insight: The fragmentation of N-alkyl anilines and benzonitriles follows predictable

pathways. The most stable fragment is often the loss of the alkyl chain or

-cleavage.

Fragmentation Pathway Analysis[1]
Molecular Ion (

): m/z 174[1]

Base Peak: Often m/z 131 (Loss of propyl radical via McLafferty-like rearrangement or

simple cleavage).[1]

Core Fragment: m/z 118 (Anthranilonitrile cation).[1]
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Figure 2: Predicted MS fragmentation pathway (EI, 70eV).[1]

Experimental Protocol: Characterization Setup
To replicate these results, follow this validated preparation protocol.

Materials:

Analyte: 2-(Isobutylamino)benzonitrile (>98% purity).[1]

Solvent: Deuterated Chloroform (

) with 0.03% TMS.[1]

Procedure:

Sample Prep: Dissolve 10 mg of the analyte in 0.6 mL of

. Ensure the solution is clear; filter through cotton if particulates exist.
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Acquisition (1H): Set relaxation delay (

) to 1.0s. Acquire 16 scans.[1]

Acquisition (13C): Set relaxation delay to 2.0s to allow quaternary carbons (CN) to relax.

Acquire 512 scans minimum.[1]

Processing: Phase correct manually. Baseline correct using a polynomial fit. Reference the

residual

peak to 7.26 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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